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Compound of Interest

Compound Name: GSK8814

Cat. No.: B15571154

For researchers, scientists, and drug development professionals, the responsible disposal of
chemical reagents is a critical aspect of laboratory safety and environmental stewardship. This
document provides essential safety and logistical information for the proper handling and
disposal of GSK8814, a potent and selective ATAD2 bromodomain inhibitor. In the absence of
a specific Safety Data Sheet (SDS) with explicit disposal instructions, the following procedures
are based on established best practices for the management of hazardous chemical waste in a

laboratory setting.

Key Chemical Properties and Safety Considerations

A thorough understanding of the physicochemical properties of GSK8814 is fundamental to its
safe handling and disposal. The table below summarizes key data for this compound.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15571154?utm_src=pdf-interest
https://www.benchchem.com/product/b15571154?utm_src=pdf-body
https://www.benchchem.com/product/b15571154?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Data

8-(((3R,4R,5S)-3-((4,4-
) difluorocyclohexyl)methoxy)-5-methoxypiperidin-
Chemical Name . .
4-yl)amino)-3-methyl-5-(5-methylpyridin-3-

y)-1,7-naphthyridin-2(1H)-one

CAS Number 1997369-78-4[1]
Molecular Formula C28H35F2N503[1]
Molecular Weight 527.62 g/mol [1]
Appearance Solid powder[1]

Short term (days to weeks) at 0 - 4°C; long term

Storage
(months to years) at -20°C[1]

Given that GSK8814 is a biologically active small molecule inhibitor, it should be handled with
care, assuming it may have toxicological properties that are not yet fully characterized.
Standard laboratory personal protective equipment (PPE), including a lab coat, safety glasses,
and chemical-resistant gloves, should be worn at all times when handling this compound.

Step-by-Step Disposal Procedure

The proper disposal of GSK8814, as with other chemical waste, should follow a systematic
process to minimize risk to personnel and the environment. The following workflow outlines the
critical steps for researchers.

Experimental Protocols for Safe Disposal

While specific experimental protocols for the disposal of GSK8814 are not available, the
following general best practices for handling chemical waste in a laboratory setting are
applicable.

1. Waste Segregation:

e Solid Waste: Unused or expired GSK8814 powder, as well as contaminated materials such
as gloves, weigh boats, and pipette tips, should be collected in a designated, sealed
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container for solid chemical waste.

e Liquid Waste: Solutions containing GSK8814 should not be poured down the drain. They
must be collected in a labeled, sealed container for liquid chemical waste. If dissolved in a
solvent such as DMSO, the waste stream should be handled as both chemically and
biologically hazardous.

2. Containerization and Labeling:

o Use containers that are in good condition, compatible with the chemical waste, and can be
securely closed.

o All waste containers must be clearly labeled as "Hazardous Waste". The label should also
include the full chemical name ("GSK8814"), the approximate concentration and quantity of
the waste, and the date accumulation started.

3. Storage:

o Waste containers should be stored in a designated, well-ventilated, and secure hazardous
waste accumulation area, away from general laboratory traffic.

o Ensure that incompatible waste types are segregated to prevent accidental reactions.
4. Final Disposal:

e The ultimate disposal of chemical waste such as GSK8814 must be coordinated through
your institution's Environmental Health and Safety (EHS) office or a licensed hazardous
waste disposal contractor.

e |tis imperative to consult and follow your institution's specific waste disposal guidelines and
to contact EHS professionals for guidance tailored to your location and facilities.

GSK8814 Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
GSK8814.
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Start: Handling GSK8814

GSK8814 Material

Identify Fofm of Waste
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(e.g., powder, contaminated labware)
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Solid Waste Management Liquid Waste Management
Y
Collect in a designated, Collect in a designated,
sealed solid waste container sealed liquid waste container

Lpbeling and Storage

Label as 'Hazardous Waste'

with chemical name and details
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hazardous waste area

Final Disposal

Contact Institutional EHS for Pickup

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of GSK8814.
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By adhering to these general but crucial safety and logistical procedures, laboratory
professionals can ensure the safe and compliant disposal of GSK8814, thereby protecting
themselves, their colleagues, and the environment. Always prioritize consulting your
institution's specific EHS guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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